Cas no 73-89-2 (2-Propenoic acid,2-(phosphonooxy)-, ion(1-))

2-Propenoic acid,2-(phosphonooxy)-, ion(1-) structure
73-89-2 structure
Product Name:2-Propenoic acid,2-(phosphonooxy)-, ion(1-)
CAS No:73-89-2
MF:C3H4O6P
MW:167.034022331238
CID:563878
PubChem ID:638308
Update Time:2025-04-19

2-Propenoic acid,2-(phosphonooxy)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-(phosphonooxy)-, ion(1-)
    • 2-(phosphonooxy)acrylate
    • 2-phosphonooxyprop-2-enoate
    • 2-(phosphonooxy)prop-2-enoate
    • Phosphoenolpyruvate
    • 73-89-2
    • 63780A4A-4707-41F8-A972-629790B2BDBF
    • 2-Propenoic acid, 2-(phosphonooxy)-, ion(1-) (9CI)
    • 2-(phosphonooxy)-2-propenoate
    • DTXSID00223277
    • P-enol-pyruvate
    • phosphoenolpyruvate(1-)
    • Phosphoenylpyruvate
    • 2-hydroxy-2-propenoate (dihydrogen phosphate) (ester)
    • BDBM181111
    • Acrylic acid, 2-hydroxy-, dihydrogen phosphate, ion(1-) (8CI)
    • Q27102770
    • O-phosphono-enol-pyruvate
    • 2-Propenoic acid, 2-(phosphonooxy)-, ion(1-)
    • 2-hydroxy-2-propenoate phosphate (ester)
    • EINECS 200-804-3
    • NS00079063
    • CHEBI:18021
    • Acrylic acid-2-hydroxy-dihydrogen phosphate-ion(1-)
    • P-enol-pyr
    • Inchi: 1S/C3H5O6P/c1-2(3(4)5)9-10(6,7)8/h1H2,(H,4,5)(H2,6,7,8)/p-1
    • InChI Key: DTBNBXWJWCWCIK-UHFFFAOYSA-M
    • SMILES: P(=O)(O)(O)OC(=C)C(=O)[O-]

Computed Properties

  • Exact Mass: 166.97452
  • Monoisotopic Mass: 166.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Boiling Point: 466.7°C at 760 mmHg
  • Flash Point: 236.1°C
  • PSA: 106.89
  • LogP: -1.64070
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